6-Imino-5,5-dimethyloxan-2-one

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 6-imino-5,5-dimethyloxan-2-one
• InChI: InChI=1S/C7H11NO2/c1-7(2)4-3-5(9)10-6(7)8/h8H,3-4H2,1-2H3
• InChI Key: KBAXGUHWYCFNIT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)OC1=N)C

Description

6-Imino-5,5-dimethyloxan-2-one is a chemical compound with the molecular formula C7H11NO2 It is known for its unique structure, which includes an oxan-2-one ring with an imino group at the 6th position and two methyl groups at the 5th position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Imino-5,5-dimethyloxan-2-one typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as 5,5-dimethyloxan-2-one.

Formation of Imino Group:

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels, to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions and advanced equipment. The process is designed to be cost-effective and environmentally friendly, with a focus on minimizing waste and maximizing efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Imino-5,5-dimethyloxan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the imino group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Catalysts: Catalysts such as palladium on carbon (Pd/C) are used to facilitate certain reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

6-Imino-5,5-dimethyloxan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Imino-5,5-dimethyloxan-2-one involves its interaction with specific molecular targets and pathways. The imino group plays a crucial role in its reactivity and binding to target molecules. The compound may inhibit or activate certain enzymes, receptors, or other proteins, leading to its observed effects .

Comparison with Similar Compounds

Similar Compounds

5,5-Dimethyloxan-2-one: This compound lacks the imino group but shares the oxan-2-one ring structure.

6-Amino-5,5-dimethyloxan-2-one: Similar to 6-Imino-5,5-dimethyloxan-2-one but with an amino group instead of an imino group.

Uniqueness

This compound is unique due to the presence of the imino group, which imparts distinct chemical properties and reactivity compared to its analogs. This uniqueness makes it valuable for specific applications in research and industry .